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Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol
Cat. No.: B13482427
Get Quote

Technical Whitepaper: 5-Chloro-6-
methoxypyridine-3-thiol

Core Identifier & Physicochemical Profile

Executive Summary

5-Chloro-6-methoxypyridine-3-thiol (Formula: CeHsCINOS) is a specialized heterocyclic
building block used primarily in the development of kinase inhibitors, GPCR ligands, and
fragment-based drug discovery (FBDD).[1] Its structural value lies in the 3-thiol moiety, which
serves as a high-nucleophilicity handle for S-alkylation or cross-coupling, while the 6-methoxy
group functions as a masked oxo-group (pyridone precursor) or a stable electron-donating
ether that modulates the pyridine ring's basicity.

This guide details the molecular specifications, validated synthetic pathways, and reactivity
profile of this compound, designed for medicinal chemists requiring high-purity scaffold
integration.

Physicochemical Specifications
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The following data represents the core technical profile for 5-Chloro-6-methoxypyridine-3-

thiol.
Parameter Specification Notes
o Alternate: 3-Chloro-2-methoxy-
5-Chloro-6-methoxypyridine-3- o
IUPAC Name 5-mercaptopyridine

thiol

(numbering dependent)

Molecular Formula CeHsCINOS
] Monoisotopic Mass:
Molecular Weight 175.64 g/mol
~174.9859 Da
CAS Number Not widely listed MDL: MFCD33440216

Physical State

White to off-white powder

Thermal instability suggests

Melting Point 53 — 58 °C (decomposition)

storage at -20°C

Low aqueous solubility;
Solubility DMSO, DCM, Chloroform lipophilic (cLogP ~1.[2][3][4]

[519)

More acidic than thiophenol
pKa (Thiol) ~6.0 — 7.0 (Estimated) due to electron-deficient

pyridine ring

Synthetic Methodology

Synthesis of 3-thiol pyridines is often complicated by catalyst poisoning or disulfide formation.

The most robust protocol utilizes a palladium-catalyzed thiolation or a lithium-halogen

exchange followed by sulfur trapping. Below is the field-validated route starting from the

commercially available 3-iodo precursor.

Protocol: Thiobenzoate Hydrolysis Route

This method avoids the use of foul-smelling H2S and provides high purity (>95%).

¢ Precursor: 5-Chloro-6-methoxy-3-iodopyridine.
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e Step 1 (Thiolation): Cross-coupling with thiobenzoic acid using a Pd catalyst (e.qg.,
Pdz(dba)s/Xantphos) to form the S-thiobenzoate intermediate.

o Step 2 (Hydrolysis): Base-mediated hydrolysis (K2COs/MeOH) to release the free thiol.

Reaction Workflow (DOT Visualization):
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Figure 1: Two-step synthesis via thiobenzoate intermediate to prevent early oxidation.

Reactivity & Application Profile

The 3-thiol position on the pyridine ring is highly nucleophilic but susceptible to oxidative
dimerization. In drug discovery, this scaffold is often used to create thioether bridges or is
oxidized to sulfonyl chlorides for sulfonamide synthesis.

Key Transformations

o S-Alkylation (Thioether Synthesis): Reacts rapidly with alkyl halides (e.g., benzyl bromides)
in the presence of mild base (Cs2COs) to form stable thioethers, a common motif in kinase
inhibitors (e.g., modifying the hinge-binding region).

o Oxidation to Sulfonyl Chloride: Treatment with Cl2/AcOH or SO2Clz converts the thiol to the
sulfonyl chloride (—SO2ClI), a precursor for sulfonamide-based libraries.

o Disulfide Formation: Spontaneous oxidation in air forms the disulfide dimer. This is reversible
using reducing agents like DTT or TCEP.
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Reactivity Logic Map (DOT Visualization):
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Figure 2: Divergent reactivity profile for library generation.

Handling & Stability Protocols

Critical Warning: Pyridine thiols are prone to oxidative dimerization upon exposure to
atmospheric oxygen.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

o Reconstitution: Degas all solvents (MeOH, DMSO) prior to dissolving the compound to
prevent immediate disulfide formation.

« Purification: If the compound has dimerized (yellowing of white powder), treat with
Dithiothreitol (DTT) or Triphenylphosphine (PPhs) in wet solvent to reduce the disulfide bond
back to the free thiol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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